Cas no 2034595-93-0 (N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]furan-3-carboxamide)

• Product Name: N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]furan-3-carboxamide
• CAS No: 2034595-93-0
• MF: C₁₄H₁₃N₃O₂S
• MW: 287.336921453476
• CID: 5337074
• Update Time: 2025-05-19

N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)furan-3-carboxamide
• N-(2-pyrazol-1-yl-2-thiophen-3-ylethyl)furan-3-carboxamide
• N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]furan-3-carboxamide

• Inchi： 1S/C14H13N3O2S/c18-14(11-2-6-19-9-11)15-8-13(12-3-7-20-10-12)17-5-1-4-16-17/h1-7,9-10,13H,8H2,(H,15,18)
• InChI Key： NCUOJRBESZEZAD-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CNC(C1=COC=C1)=O)N1C=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 1.6
• Topological Polar Surface Area: 88.3

Additional information on N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]furan-3-carboxamide

Comprehensive Overview of N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]furan-3-carboxamide (CAS No. 2034595-93-0)

The compound N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]furan-3-carboxamide, identified by its CAS number 2034595-93-0, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and material science applications. Its unique structure combines pyrazole, thiophene, and furan moieties, making it a subject of interest for researchers exploring novel bioactive compounds. This article delves into its properties, synthesis, and relevance in contemporary scientific discourse, addressing common queries such as "what is the role of furan-3-carboxamide derivatives in drug discovery" and "how does thiophene enhance molecular stability."

Structurally, N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]furan-3-carboxamide features a furan-3-carboxamide group linked to a thiophen-3-yl subunit via an ethyl bridge, further modified by a 1H-pyrazol-1-yl substituent. This arrangement confers distinct electronic and steric properties, which are critical for interactions in biological systems. Recent studies highlight its potential as a scaffold for kinase inhibitors, aligning with trends in targeted cancer therapies. Keywords like "heterocyclic compounds in oncology" and "pyrazole-based drug design" reflect growing interest in such applications.

Synthesis of CAS 2034595-93-0 typically involves multi-step organic reactions, including amide coupling and nucleophilic substitutions. Researchers often optimize conditions to improve yield, as discussed in queries like "efficient synthesis of furan-carboxamide derivatives." The compound's solubility in polar aprotic solvents (e.g., DMSO) facilitates its use in biochemical assays, while its stability under physiological conditions is a frequent topic in forums exploring "bioavailability of thiophene-containing molecules."

Beyond pharmaceuticals, N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]furan-3-carboxamide has garnered attention in materials science. Its conjugated system suggests utility in organic electronics, resonating with searches for "thiophene-furan copolymers for OLEDs." This dual applicability underscores its versatility, a trait increasingly valued in interdisciplinary research.

In summary, 2034595-93-0 exemplifies the innovation driving modern chemistry. By addressing trending questions like "how to characterize pyrazole-thiophene hybrids" and "emerging uses of furan carboxamides," this overview bridges technical depth with real-world relevance, catering to both academic and industrial audiences.